![molecular formula C9H7NO2 B156225 3-Aminocoumarin CAS No. 1635-31-0](/img/structure/B156225.png)
3-Aminocoumarin
Overview
Description
3-Aminocoumarin, also known as 3-amino-7-hydroxycoumarin, is a synthetic organic compound with a wide range of applications in the scientific and medical fields. It is a derivative of coumarin and is used in the synthesis of various drugs and compounds. This compound has a range of biochemical and physiological effects, as well as advantages and limitations when used in laboratory experiments. Additionally, future directions for research and development of this compound will be discussed.
Scientific Research Applications
Antimicrobial and Antioxidant Activities
3-Aminocoumarin has been explored for its potential in antimicrobial and antioxidant applications. For instance, metal complexes derived from this compound have shown significant activities against selected microbial organisms and possess encouraging antioxidant activities. This was demonstrated through studies involving Cr(III), Ni(II), and Cu(II) complexes of this compound, revealing their potential in combating microbial infections and oxidative stress-related conditions (Kadhum et al., 2011).
Molecular Structure and Spectral Investigations
The molecular structure and spectral properties of this compound have been thoroughly investigated, providing valuable insights for its scientific applications. Detailed conformational analysis and vibrational frequency calculations have contributed to a better understanding of its chemical behavior, which is crucial for its application in various scientific fields (Dereli, 2016).
Synthesis of Derivatives for Biological Potency
Synthetic approaches to create biologically potent derivatives of this compound have been explored. This includes the synthesis of new 3-(heteroaryl)aminocoumarin derivatives, which have potential as active drug candidates, indicating the versatility of this compound in medicinal chemistry (Das et al., 2010).
Tyrosinase Inhibition
This compound derivatives have been synthesized and evaluated as tyrosinase inhibitors. These compounds, due to their structural similarity to tyrosine, have potential applications in addressing conditions related to enzyme dysregulation (Matos et al., 2012).
Antibiotic Production
This compound has been utilized in the production of aminocoumarin antibiotics, which are potent inhibitors of DNA gyrase. The biosynthetic gene clusters of these antibiotics have been studied, leading to the production of new aminocoumarins with potential as antibiotics (Li & Heide, 2005).
Antioxidant Activity and Protein Glycation
The antioxidant activity and protective role of synthetic aminocoumarins in protein glycation have been investigated. This research suggests that aminocoumarins might have therapeutic potential in managing diabetic complications (Aminjafari et al., 2016).
Bioenergetic Transformation in Ethanol Production
This compound has been assessed for its role in enhancing the yield of ethanol from molasses pollutant by Saccharomyces cerevisiae, demonstrating its potential in bioenergy production (Ranjan, 2019).
Mechanism of Action
Target of Action
3-Aminocoumarin and its derivatives are known inhibitors of DNA gyrase , a type of enzyme involved in cell division in bacteria . This enzyme plays a crucial role in DNA replication, transcription, and repair, making it a primary target for this compound .
Mode of Action
This compound exerts its therapeutic activity by binding tightly to the B subunit of bacterial DNA gyrase . This binding inhibits the ATP-dependent DNA supercoiling catalyzed by gyrase . X-ray crystallography studies have confirmed that this compound binds at the ATP-binding site located on the gyrB subunit of DNA gyrase .
Biochemical Pathways
The inhibition of DNA gyrase by this compound disrupts the normal functioning of the enzyme, leading to the cessation of DNA replication and transcription . This disruption affects the cell division process in bacteria, leading to their death . The biosynthetic gene clusters of all five aminocoumarin antibiotics have been identified, and the gene functions have been studied by genetic and biochemical methods .
Pharmacokinetics
The chemical reactivity of this compound is more profound due to the presence of an amino group as well as enamine carbon in the described scaffold .
Result of Action
The result of this compound’s action is the inhibition of bacterial growth by disrupting DNA replication and transcription . This makes this compound and its derivatives useful for the treatment of infections caused by multi-resistant gram-positive bacteria .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of other compounds can affect the binding of this compound to DNA gyrase . .
Safety and Hazards
Future Directions
The synthesis of 3-aminocoumarins and their synthetic applicability have an immense impact in the field of organic and pharmaceutical chemistry due to various biological activities displayed by such class of compounds . Future research may focus on different synthetic methodologies for the synthesis of 3-aminocoumarin derivatives and their biological evaluation .
Biochemical Analysis
Biochemical Properties
3-Aminocoumarin interacts with various enzymes, proteins, and other biomolecules. It is the core structure of antibiotics like novobiocin, clorobiocin, and coumermycin, which are isolated from several Streptomyces strains . These antibiotics are known to inhibit DNA gyrase , an essential enzyme in bacteria .
Cellular Effects
This compound influences cell function by acting as an inhibitor of DNA gyrase , affecting cell signaling pathways, gene expression, and cellular metabolism . It also demonstrates a broad spectrum of biological activities, such as CNS depressant, anti-bacterial, anti-inflammatory, anti-coagulant, and anti-oxidant activities .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it binds tightly to the B subunit of bacterial DNA gyrase, thereby inhibiting this essential enzyme .
properties
IUPAC Name |
3-aminochromen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-5H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWZHDKGQKYEBKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60167603 | |
Record name | 3-Amino-2-benzopyrone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60167603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1635-31-0 | |
Record name | 3-Aminocoumarin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1635-31-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Aminocoumarin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001635310 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-2-benzopyrone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60167603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-2-benzopyrone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.146 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-AMINOCOUMARIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PC6801C293 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3-Aminocoumarin?
A1: The molecular formula of this compound is C9H7NO2, and its molecular weight is 161.16 g/mol.
Q2: Are there efficient synthetic routes for this compound derivatives?
A2: Yes, several efficient synthetic methods exist. One approach involves the condensation of salicylaldehyde derivatives with benzoylglycine, catalyzed by piperidine under microwave irradiation, followed by acid hydrolysis []. Another method involves the deacetylation of readily available 3-acetamidocoumarin derivatives using sulfuric acid [].
Q3: What are coumarin-fused azadienes, and how are they synthesized?
A3: Coumarin-fused azadienes are valuable building blocks for synthesizing complex heterocycles. They can be prepared through the condensation of 3-formylcoumarin with various amines (for 1-azadienes) or this compound with various aldehydes (for 2-azadienes) [].
Q4: How are 3-aminocoumarins utilized in the synthesis of heterocyclic compounds?
A4: 3-Aminocoumarins are valuable precursors in Inverse electron demand Diels-Alder (IEDDA) reactions. Specifically, they can be condensed with aldehydes to generate coumarin-fused 2-azadienes, which participate in IEDDA reactions with electron-rich dienophiles, yielding 1,2,3,4-tetrahydropyrido[2,3-c]coumarins [, , ].
Q5: Can you elaborate on the role of this compound in Povarov reactions?
A5: this compound reacts with aldehydes, such as 4-nitrobenzaldehyde, to form 2-azadienes. These 2-azadienes participate in Povarov reactions, a type of [4+2] cycloaddition, with electron-rich alkenes in the presence of a Lewis acid catalyst like Yb(OTf)3. This reaction yields 1,2,3,4-tetrahydropyrido[2,3-c]coumarins [].
Q6: What is the stereochemical outcome of intramolecular Povarov reactions involving 3-aminocoumarins?
A6: Intramolecular Povarov reactions using 3-aminocoumarins and O-cinnamylsalicylaldehydes generally show high diastereoselectivity, favoring the formation of pentacyclic heterocyclic systems with trans,trans relative stereochemistry in the newly formed [, ] fused ring system [].
Q7: What are some other heterocyclic systems accessible from this compound derivatives?
A7: Researchers have explored various synthetic routes to access diverse heterocyclic systems from this compound. These include:
- Benzo[f]chromeno[3,4-b]quinoline-6-ones: Synthesized via a one-pot three-component tandem Knoevenagel-Michael reaction using 3-aminocoumarins, substituted aromatic aldehydes, and 2-naphthol, catalyzed by n-Tetrabutylammonium tribromide (TBATB) [].
- Chromeno[3,4-b]quinoline-6,11-diones: Synthesized using TBATB-catalyzed reaction of 3-aminocoumarins, substituted aromatic aldehydes, and cyclic 1,3-diketones [].
- Pyrrolo[2,3-c]coumarins: Numerous synthetic strategies have been employed, including Fischer indole synthesis, amino-Claisen rearrangement, and reactions with α-halo ketones, arylglyoxal monohydrates, among others [].
Q8: What are the known biological activities of this compound and its derivatives?
A8: this compound derivatives display a wide range of biological activities, including:
- Antiplasmodial activity: Studies have shown the potential of this compound and some of its derivatives, like umbeliferon and esculetin, to inhibit Plasmodium falciparum growth and reverse chloroquine resistance [, ].
- Antifungal and antibacterial activity: Several thiobarbituric acid derivatives of this compound exhibit potent antifungal and antibacterial activities [].
- Antiproliferative activity: Certain this compound analogs demonstrate antiproliferative effects in breast cancer cells, suggesting potential as heat shock protein 90 (hsp90) inhibitors [].
- Acetylcholinesterase inhibition: 3-Amino-6,7-dimethoxycoumarins conjugated with N-benzylpyridinium moieties display potent acetylcholinesterase inhibitory activity, with some derivatives showing nanomolar IC50 values [].
Q9: How does the structure of this compound relate to its biological activity?
A9: Modifying the this compound scaffold significantly impacts its biological activity. For instance, introducing a tosyl group at the C-4 or C-7 position enhances the degradation of hsp90 client proteins, leading to increased cell death rates []. Similarly, conjugating 3-amino-6,7-dimethoxycoumarin with N-benzylpyridinium moieties significantly boosts acetylcholinesterase inhibitory activity [].
Q10: Can this compound derivatives be used as fluorescent probes?
A11: Yes, 3-aminocoumarins possess inherent fluorescence properties, making them suitable as fluorescent probes. For example, they can be used as turn-on pH probes under strongly acidic conditions and have shown significant improvements in yeast vacuolar lumen staining compared to commercial CMAC derivatives [].
Q11: How are this compound-modified graphene quantum dots used in sensing applications?
A12: this compound can be conjugated to graphene quantum dots (GQDs), enhancing their fluorescence properties. These modified GQDs serve as sensitive and selective "turn-off" fluorescent probes for detecting cysteine in aqueous media [].
Q12: What other applications do coumarin derivatives have in analytical chemistry?
A13: Coumarin and its derivatives, including 3-hydroxycoumarin (3-HC), this compound (3-AC), 3-carboxycoumarin (3-CC), and 4-methyl-7-hydroxycoumarin (4-M-7-HC), can be utilized as matrices in Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS) for analyzing dextran and glycoproteins [].
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